N-[[6-(Difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylsulfamoyl fluoride

• IUPAC Name: N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylsulfamoyl fluoride
• InChI: InChI=1S/C10H10F3NO5S/c1-14(20(13,15)16)4-6-2-8-9(18-5-17-8)3-7(6)19-10(11)12/h2-3,10H,4-5H2,1H3
• InChI Key: YOVMUUGTNLBKSO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=C(C=C1OC(F)F)OCO2)S(=O)(=O)F
• Molecular Formula: C10H10F3NO5S
• Molecular Weight: 313.25 g/mol

Description

The compound is related to the field of difluoromethylation. Difluoromethylation is a process based on X–CF 2 H bond formation where X is C (sp), C (sp 2 ), C (sp 3 ), O, N or S. This field of research has benefited from the invention of multiple difluoromethylation reagents.

Synthesis Analysis

The last decade has witnessed an upsurge of metal-based methods that can transfer CF 2 H to C (sp 2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp 2 )–H bond has also been accomplished through Minisci-type radical chemistry.

Chemical Reactions Analysis

Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp 3 )–CF 2 H bonds. The formation of X–CF 2 H bond where X is oxygen, nitrogen or sulfur is conventionally achieved upon reaction with ClCF 2 H.

Mechanism of Action

The precise site-selective installation of CF 2 H onto large biomolecules such as proteins is an exciting departure in this field.

Future Directions

These advances in difluoromethylation have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.